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Compound of Interest

Compound Name: Zoxazolamine

Cat. No.: B029605

This document provides crucial safety protocols and logistical information for the handling and
disposal of Zoxazolamine, tailored for researchers, scientists, and drug development
professionals. The following procedural guidance is designed to ensure a safe laboratory
environment and mitigate risks associated with this compound.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Zoxazolamine.
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Property Value Source
Molecular Formula C7HsCIN20 [L1121[31[4]
Molecular Weight 168.58 g/mol [1][3][4]
CAS Number 61-80-3 [112][3][41[5]

Light brown to yellow-brown
Appearance _ _ [1][2]
powder/crystalline solid

Melting Point 181-184 °C [1]

Boiling Point (Predicted) 316.8 £34.0 °C [1]

Soluble in Ethanol (~10

mg/ml), DMSO (~50 mg/ml),
Solubility and DMF (~50 mg/ml). [2]

Sparingly soluble in aqueous

buffers.

2-8°C, sealed in a dry, dark

Storage Temperature [1]
place.

LD50 (Oral, Rat) 782 mg/kg [6]

LD50 (Oral, Mice) 678 mg/kg [1]

Hazard Identification and Personal Protective Equipment
(PPE)

Zoxazolamine is classified as hazardous. It is harmful if swallowed, in contact with skin, or if
inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.[5]
Therefore, stringent adherence to PPE protocols is mandatory.

Minimum Required PPE:

¢ Gloves: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile). The outer
glove should be worn over the cuff of the lab coat. Change gloves every 30-60 minutes or
immediately if contaminated, torn, or punctured.[7][8]
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o Eye Protection: Chemical safety goggles and a face shield must be worn to protect against
splashes and airborne particles.[9]

o Respiratory Protection: For handling the powder, use a NIOSH-approved N95 or higher-rated
respirator.[6][7] Operations that may generate significant aerosols or dust should be
conducted in a certified chemical fume hood or a biological safety cabinet.

o Lab Coat/Gown: A disposable, low-permeability gown with a solid front, long sleeves, and
tight-fitting cuffs is required.[8]

o Footwear: Closed-toe shoes, preferably chemical-resistant, are mandatory. Shoe covers
should be considered to prevent tracking contamination.[7][10]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe handling of Zoxazolamine from receipt to disposal.

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

» Store Zoxazolamine in a designated, well-ventilated, and locked cabinet at 2-8°C, away
from incompatible materials such as strong oxidizing agents.[1][6]

e The storage area should be clearly labeled with appropriate hazard warnings.
2. Preparation and Experimentation:

o All handling of Zoxazolamine powder must be conducted within a certified chemical fume
hood or other contained ventilation device.

» Before handling, ensure all necessary PPE is donned correctly.

o Use dedicated equipment (spatulas, weigh boats, etc.) for handling Zoxazolamine. If not
disposable, decontaminate them thoroughly after use.

» For solubilization, add the solvent to the Zoxazolamine powder slowly to avoid generating
dust. Zoxazolamine is soluble in organic solvents like ethanol, DMSO, and DMF.[2]
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« If preparing aqueous solutions, first dissolve Zoxazolamine in a minimal amount of DMSO
and then dilute with the aqueous buffer. Aqueous solutions should not be stored for more
than one day.[2]

3. Spill Management:
« In case of a spill, evacuate the immediate area and restrict access.

o For small powder spills, gently cover with absorbent material (e.g., vermiculite or sand). Do
not dry sweep.

o For liquid spills, absorb with chemical absorbent pads.

« All spill cleanup materials must be collected in a sealed, labeled hazardous waste container.
o Decontaminate the spill area thoroughly.

4. Decontamination:

» All surfaces and equipment that come into contact with Zoxazolamine must be
decontaminated.

e Use a suitable decontamination solution (e.g., a high-pH solution or a commercial
decontamination agent) followed by a thorough rinse.

Disposal Plan

Proper disposal of Zoxazolamine and associated waste is critical to prevent environmental
contamination and exposure.

e Unused Product: Unused or expired Zoxazolamine should be disposed of as hazardous
chemical waste. Do not dispose of it down the drain or in regular trash.

o Contaminated Materials: All disposable items that have come into contact with
Zoxazolamine, including gloves, gowns, weigh boats, and spill cleanup materials, must be
disposed of in a dedicated, clearly labeled hazardous waste container.[11][12]
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o Waste Containers: Use leak-proof, sealable containers for all Zoxazolamine waste.
Containers should be stored in a designated hazardous waste accumulation area.

» Disposal Procedure: Follow all institutional, local, state, and federal regulations for
hazardous waste disposal.[12] If you cannot access a drug take-back program, mix the
waste with an undesirable substance like cat litter or coffee grounds, place it in a sealed
plastic bag, and dispose of it in the trash.[13]

Workflow and Safety Logic

The following diagram illustrates the logical flow for safely handling Zoxazolamine, from
preparation to disposal, emphasizing critical safety checkpoints.
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Caption: Zoxazolamine Handling and Safety Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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